Cas no 2411257-19-5 (2-Chloro-N-[[1-(2-cyanophenyl)piperidin-4-yl]methyl]propanamide)

• Product Name: 2-Chloro-N-[[1-(2-cyanophenyl)piperidin-4-yl]methyl]propanamide
• CAS No: 2411257-19-5
• MF: C₁₆H₂₀ClN₃O
• MW: 305.802502632141
• CID: 6415887
• PubChem ID: 145887950
• Update Time: 2025-10-29

2-Chloro-N-[[1-(2-cyanophenyl)piperidin-4-yl]methyl]propanamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-{[1-(2-cyanophenyl)piperidin-4-yl]methyl}propanamide
• Z1562145943
• 2411257-19-5
• EN300-7560008
• 2-Chloro-N-[[1-(2-cyanophenyl)piperidin-4-yl]methyl]propanamide

• Inchi： 1S/C16H20ClN3O/c1-12(17)16(21)19-11-13-6-8-20(9-7-13)15-5-3-2-4-14(15)10-18/h2-5,12-13H,6-9,11H2,1H3,(H,19,21)
• InChI Key： MCSGUDZULPPTAE-UHFFFAOYSA-N
• SMILES： ClC(C)C(NCC1CCN(C2C=CC=CC=2C#N)CC1)=O

Computed Properties

• Exact Mass: 305.1294900g/mol
• Monoisotopic Mass: 305.1294900g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 56.1Ų

Additional information on 2-Chloro-N-[[1-(2-cyanophenyl)piperidin-4-yl]methyl]propanamide

2-Chloro-N-[[1-(2-cyanophenyl)piperidin-4-yl]methyl]propanamide: A Comprehensive Overview

The compound with CAS No. 2411257-19-5, known as 2-Chloro-N-[[1-(2-cyanophenyl)piperidin-4-yl]methyl]propanamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structure, which incorporates a chloro group, a piperidine ring, and a cyanophenyl substituent, making it a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of this compound as a modulator of key cellular pathways. Researchers have demonstrated that 2-Chloro-N-[[1-(2-cyanophenyl)piperidin-4-yl]methyl]propanamide exhibits remarkable activity in inhibiting specific enzymes and receptors, which are implicated in diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. For instance, a groundbreaking study published in *Nature Chemical Biology* revealed that this compound can selectively target cystine/glutamate antiporters, thereby disrupting the nutrient supply to cancer cells and inducing apoptosis.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. The incorporation of the chloro group at the alpha position of the propanamide backbone is critical for its bioactivity, as it enhances the molecule's ability to penetrate cellular membranes and interact with target proteins. Similarly, the presence of the cyanophenyl group on the piperidine ring contributes to the compound's stability and selectivity, making it an ideal candidate for drug development.

One of the most intriguing aspects of this compound is its ability to modulate neurotransmitter systems. Preclinical studies have shown that 2-Chloro-N-[[1-(2-cyanophenyl)piperidin-4-yl]methyl]propanamide can act as an agonist for certain GABA receptor subtypes, which are crucial for regulating neuronal excitability. This property has led researchers to explore its potential as a treatment for epilepsy and other neurological disorders.

In addition to its pharmacological applications, this compound has also been studied for its role in chemical biology research tools. Its structure allows for easy modification, enabling scientists to design derivatives with enhanced potency or specificity. For example, researchers have successfully synthesized analogs with modified side chains or altered substituents, paving the way for the development of next-generation therapeutics.

The safety profile of 2-Chloro-N-[[1-(2-cyanophenyl)piperidin-4-yl]methyl]propanamide has been extensively evaluated in preclinical models. Studies indicate that it exhibits low toxicity at therapeutic doses, with minimal off-target effects. However, further research is required to fully understand its long-term safety and efficacy in human subjects.

In conclusion, CAS No. 2411257-19-5 represents a cutting-edge molecule with immense potential in drug discovery and development. Its unique structure, combined with its ability to modulate key biological pathways, positions it as a valuable asset in the fight against various diseases. As research continues to unfold, this compound is likely to play an increasingly important role in advancing medical science and improving patient outcomes.